Cas no 1804002-01-4 (Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate)

Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate is a pyridine-based ester compound featuring a trifluoromethoxy substituent, which enhances its stability and reactivity in synthetic applications. The presence of both methoxy and methyl groups at adjacent positions contributes to its steric and electronic properties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group imparts lipophilicity, potentially improving bioavailability in active compounds. This compound is particularly valuable in the development of heterocyclic derivatives, where its structural framework can be leveraged for further functionalization. Its well-defined molecular structure ensures consistency in reactions, supporting precise synthetic pathways.

Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate structure

1804002-01-4 structure

Product Name:Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

CAS No:1804002-01-4

MF:C₁₁H₁₂F₃NO₄

MW:279.212493896484

CID:4840025

Update Time:2025-06-08

Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate
- Inchi： 1S/C11H12F3NO4/c1-6-5-15-10(18-3)7(4-8(16)17-2)9(6)19-11(12,13)14/h5H,4H2,1-3H3
- InChI Key： FVLBNGZLZPRQQR-UHFFFAOYSA-N
- SMILES： FC(OC1C(C)=CN=C(C=1CC(=O)OC)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 311
XLogP3: 2.5
Topological Polar Surface Area: 57.6

Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029086049-1g	Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate	1804002-01-4	97%	1g	$1,460.20	2022-04-02

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Additional information on Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4)

The compound Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a methoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate stands out due to its electron-withdrawing properties, which are critical in modulating the reactivity of adjacent functional groups. This characteristic is particularly relevant in the design of kinase inhibitors and herbicides, where precise control over molecular interactions is essential.

The synthesis of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including esterification and nucleophilic substitution. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing emphasis on green chemistry and sustainable synthesis, addressing concerns about environmental impact and resource efficiency.

From a commercial perspective, CAS No. 1804002-01-4 is gaining traction in the fine chemicals market. Its applications extend to material science, where it serves as a building block for functional polymers and liquid crystals. The compound's versatility is further highlighted by its role in catalysis and ligand design, making it a subject of interest in academic and industrial laboratories worldwide.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate in complex systems. Tools like molecular docking and QSAR modeling provide insights into its interactions with biological targets, accelerating the discovery of new applications. This aligns with the broader trend of integrating AI-driven drug discovery and high-throughput screening into research workflows.

Safety and regulatory compliance are paramount when handling Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate. While it is not classified as hazardous, proper laboratory practices and personal protective equipment (PPE) are recommended to minimize risks. The compound's stability under standard conditions makes it suitable for long-term storage, provided it is kept in a dry, cool environment away from incompatible materials.

In conclusion, Methyl 2-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804002-01-4) represents a promising avenue for innovation in multiple scientific disciplines. Its combination of structural uniqueness and functional adaptability positions it as a key player in the future of specialty chemicals and life sciences. As research continues to uncover its full potential, this compound is poised to make significant contributions to technology and human health.